Cas no 2329725-45-1 (2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 2329725-45-1
• MF: C₂₀H₂₁NO₄S₂
• MW: 403.515043020248
• CID: 6503161
• PubChem ID: 121170105
• Update Time: 2025-10-29

2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide
• 2-(3,4-dimethoxyphenyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)acetamide
• 2329725-45-1
• F6506-2294
• AKOS032719642
• 2-(3,4-dimethoxyphenyl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C20H21NO4S2/c1-24-16-6-5-14(10-17(16)25-2)11-19(22)21-13-20(23,15-7-9-26-12-15)18-4-3-8-27-18/h3-10,12,23H,11,13H2,1-2H3,(H,21,22)
• InChI Key： SBVRHQWEOBFKNY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CSC=C1)(CNC(CC1C=CC(=C(C=1)OC)OC)=O)O

Computed Properties

• Exact Mass: 403.09120050g/mol
• Monoisotopic Mass: 403.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide

Compound CAS No. 2329725-45-1: 2-(3,4-Dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide

The compound with CAS number 2329725-45-1, known as 2-(3,4-dimethoxyphenyl)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates several functional groups, including a dimethoxyphenyl moiety, hydroxyl group, and two distinct thiophene rings, which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The presence of two thiophene rings in this compound (thiophen-2-yl and thiophen-3-yl) suggests potential applications in electronic materials, such as organic semiconductors or conductive polymers. Additionally, the dimethoxyphenyl group is known for its antioxidant properties, making this compound a candidate for further exploration in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of the compound, including the use of palladium-catalyzed cross-coupling reactions and stereo-selective synthesis methods. These advancements have not only improved the efficiency of the synthesis process but also opened new avenues for the exploration of similar compounds.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties. The hydroxyl group plays a crucial role in these activities by enhancing the molecule's ability to scavenge free radicals and inhibit inflammatory pathways. Furthermore, the dimethoxyphenyl group contributes to the compound's stability and bioavailability, making it a promising candidate for further pharmacological studies.

The integration of thiophene rings into the molecular structure introduces unique electronic properties that could be exploited in optoelectronic devices. Recent research has focused on understanding the photophysical properties of thiophene-containing compounds, particularly their absorption and emission spectra under different conditions. These studies have revealed that this compound exhibits strong fluorescence under UV light, which could be harnessed for applications in sensors or imaging technologies.

In conclusion, the compound with CAS number 2329725-45-1, or 2-(3,4-dimethoxyphenyl)-N-2-hydroxy-ethylacetamide, represents a fascinating example of how complex molecular architectures can lead to diverse functional properties. Its combination of aromatic substituents and heterocyclic rings positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in advancing our understanding of organic chemistry and materials science.